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Compound of Interest

Compound Name: Metazachlor

Cat. No.: B166288 Get Quote

For Immediate Reference: Essential Safety and Logistical Information for Handling

Metazachlor

This guide provides crucial, direct guidance for laboratory professionals on the safe handling

and disposal of Metazachlor. By adhering to these protocols, you can minimize exposure risks

and ensure a secure research environment. Our commitment is to furnish you with information

that extends beyond the product, building a foundation of trust and safety in your critical work.

Personal Protective Equipment (PPE) for
Metazachlor
The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense

against chemical exposure. The following table summarizes the recommended PPE for

handling Metazachlor, based on established safety protocols.
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PPE Category Item Specifications and Usage

Hand Protection Chemical-Resistant Gloves

Material: Nitrile or Neoprene.

Thickness: >= 14 mils for

reusable gloves; discard

single-use gloves after

handling. Protocol: Wear

gauntlet-style gloves extending

up the forearm. Wash the

exterior of gloves before

removal. For added protection,

consider wearing a pair of

disposable nitrile gloves

underneath.[1]

Eye and Face Protection
Safety Goggles and Face

Shield

Specifications: Tightly fitting

safety goggles conforming to

EN 166 (EU) or NIOSH (US)

standards. A face shield should

be worn in conjunction with

goggles, especially when there

is a risk of splashing.[2]

Body Protection Chemical-Resistant Clothing

Material: Tyvek or similar non-

absorbent material. Protocol:

Wear a long-sleeved shirt, long

pants, or a chemical-resistant

suit. An apron may be worn

over clothing when mixing or

handling concentrated

solutions. Pant legs should be

worn outside of boots to

prevent chemicals from

entering.[3]

Foot Protection Chemical-Resistant Boots Material: Rubber or other

waterproof, chemical-resistant

material. Protocol: Wear boots

that cover the ankle. Do not
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wear leather or canvas

footwear as they can absorb

and retain the chemical.[3]

Respiratory Protection Air-Purifying Respirator

Type: Half-mask or full-face

respirator. Cartridge/Filter:

NIOSH-approved respirator

with an organic vapor (OV)

cartridge and a particulate pre-

filter (N, R, or P series).[4] A fit

test is required to ensure a

proper seal.

Exposure Limits and Hazard Classifications
Understanding the established exposure limits and hazard classifications for Metazachlor is
fundamental to risk assessment in the laboratory.

Parameter Value Reference

Acceptable Daily Intake (ADI) 0.08 mg/kg bw/day

Acute Reference Dose (ARfD) 0.5 mg/kg bw

Acceptable Operator Exposure

Level (AOEL)
0.2 mg/kg bw/day

GHS Hazard Statements H317, H351, H400, H410

GHS Hazard Statement Key:

H317: May cause an allergic skin reaction.

H351: Suspected of causing cancer.

H400: Very toxic to aquatic life.

H410: Very toxic to aquatic life with long lasting effects.
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Operational Plans: Handling and Disposal
Routine Handling Protocol

Preparation: Before handling Metazachlor, ensure all necessary PPE is readily available

and in good condition. Work in a well-ventilated area, preferably within a chemical fume

hood.

Handling: Avoid direct contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the handling area.

After Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling. Decontaminate all work surfaces.

Disposal Plan
Proper disposal of Metazachlor and its containers is critical to prevent environmental

contamination.

Unused Product: Dispose of unwanted Metazachlor as hazardous waste. Contact your

institution's environmental health and safety (EHS) office or a licensed hazardous waste

disposal company for guidance. Do not pour leftover pesticides down the sink, toilet, or any

drain.

Empty Containers:

Triple Rinse: Immediately after emptying, rinse the container three times with a suitable

solvent (e.g., water).

Rinsate Disposal: Add the rinsate to the spray mixture or dispose of it as hazardous waste.

Container Disposal: Puncture and crush the empty, triple-rinsed container to prevent

reuse. Dispose of it in accordance with local and national regulations. Some communities

have specific collection programs for pesticide containers.

Emergency Protocol: Metazachlor Spill Cleanup
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In the event of a spill, a swift and organized response is crucial. The following workflow outlines

the necessary steps to safely manage a Metazachlor spill.

Metazachlor Spill Response Workflow.

Detailed Spill Cleanup Procedure
Control the Spill: Immediately stop the source of the leak if it is safe to do so.

Contain the Spill: Prevent the spread of the liquid by creating a dam with absorbent materials

like sand, vermiculite, or commercial sorbents. Do not use sawdust with strong oxidizers.

Clean It Up:

Cover the spill with an absorbent material and allow it to be fully absorbed.

Carefully sweep or scoop the contaminated material into a labeled, sealable waste

container.

Decontaminate the spill area. A solution of bleach and hydrated lime may be effective, but

consult your safety data sheet (SDS) or EHS office for specific recommendations.

Use additional absorbent material to soak up the decontamination solution and place it in

the waste container.

Decontaminate Equipment: Clean all tools and reusable PPE used during the cleanup

process.

Disposal: Dispose of all contaminated materials, including absorbent materials and

disposable PPE, as hazardous waste.

Reporting: Report the spill to your institution's EHS office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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